![molecular formula C9H12 B6235864 2-ethynylspiro[3.3]heptane CAS No. 2408959-36-2](/img/no-structure.png)
2-ethynylspiro[3.3]heptane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Azaspiro[3.3]heptanes are valuable synthetic targets for drug discovery programs . The challenges associated with the preparation and diversification of this moiety as compared to other small, saturated rings have led to limited applications of compounds containing this spirocycle . Important advances in the field of synthetic photochemistry have exploited the biradical nature of the triplet excited state of 2-isoxazoline-3-carboxylates, engaging these species in intermolecular coupling reactions under visible light irradiation .Molecular Structure Analysis
2-ethynylspiro[3.3]heptane is a highly branched and ringed organic compound. It contains two triple bonds (ethynyl groups) at one of its ends.Future Directions
Azaspiro[3.3]heptanes are valuable synthetic targets for drug discovery programs . The challenges associated with the preparation and diversification of this moiety as compared to other small, saturated rings have led to limited applications of compounds containing this spirocycle . Therefore, future research may focus on overcoming these challenges and exploring the potential applications of 2-ethynylspiro[3.3]heptane in drug discovery and other fields .
properties
{ "Design of the Synthesis Pathway": "The synthesis of 2-ethynylspiro[3.3]heptane can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Cyclohexanone", "Ethynylmagnesium bromide", "Benzaldehyde", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Sodium sulfate", "Methanol", "Diethyl ether", "Petroleum ether" ], "Reaction": [ "Step 1: Preparation of 2-ethynylcyclohexanone by reacting cyclohexanone with ethynylmagnesium bromide in diethyl ether.", "Step 2: Reduction of 2-ethynylcyclohexanone to 2-ethynylcyclohexanol using sodium borohydride in methanol.", "Step 3: Conversion of 2-ethynylcyclohexanol to 2-ethynylcyclohexene by dehydration using acetic acid as a catalyst.", "Step 4: Formation of 2-ethynylspiro[3.3]heptane by reacting 2-ethynylcyclohexene with benzaldehyde in the presence of sodium hydroxide and hydrochloric acid as a catalyst.", "Step 5: Purification of the product by washing with water, drying with sodium sulfate, and recrystallization from petroleum ether." ] } | |
CAS RN |
2408959-36-2 |
Molecular Formula |
C9H12 |
Molecular Weight |
120.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.